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The indelible images of the past century owe their permanence to a critical, yet often
overlooked, stage in photographic processing: fixation. This technical guide delves into the
history and chemistry of ammonium thiosulfate, a compound that revolutionized photographic
science by dramatically accelerating the fixing process. For decades, sodium thiosulfate,
colloquially known as "hypo," reigned as the primary fixing agent. However, the mid-20th
century witnessed the rise of ammonium thiosulfate-based "rapid fixers," a development that
significantly enhanced workflow efficiency in darkrooms worldwide. This paper will explore the
timeline of this innovation, present comparative data on fixing speeds, detail historical
experimental protocols, and illustrate the underlying chemical pathways.

From Hypo to Rapid Fixer: A Historical Overview

The pioneering work of Sir John Herschel in 1819 identified sodium thiosulfate's ability to
dissolve unexposed silver halides, laying the foundation for permanent photographic images.[1]
For over a century, "hypo" was the mainstay of photographic fixing.[1][2] However, its relatively
slow action, often requiring 10 to 20 minutes to fully clear a negative or print, presented a
bottleneck in processing workflows.[2]

The concept of using ammonium salts to accelerate fixation was understood for a considerable
time, with some early "rapid fixers" being formulated by adding ammonium chloride to a
standard sodium thiosulfate solution.[3] This combination generates ammonium thiosulfate in
situ. However, the widespread adoption of ammonium thiosulfate as a primary fixing agent
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was hindered by challenges in producing a stable and cost-effective crystalline form. A key
breakthrough came with the work of Henry V. Farr and John R. Ruhoff of Mallinckrodt Chemical
Works, who were granted a patent in 1946 for a method to produce stable, crystalline
ammonium thiosulfate. This development paved the way for the commercial availability of
reliable rapid fixer formulations.

The Superior Efficiency of Ammonium Thiosulfate

The primary advantage of ammonium thiosulfate over its sodium counterpart lies in its
significantly faster rate of reaction with silver halides. Ammonium thiosulfate is reported to be
up to 400% faster than sodium thiosulfate in dissolving unexposed silver salts. This increased
efficiency is attributed to the smaller size and greater solubility of the ammonium-silver
thiosulfate complexes formed during fixation, which allows for more rapid diffusion out of the
photographic emulsion.

Quantitative Comparison of Fixing Times

The following tables summarize the comparative fixing times of sodium thiosulfate and
ammonium thiosulfate-based fixers under various conditions, as documented in historical and
technical literature.

Typical Fixing Time  Typical Fixing Time

Fixing Agent . . Reference
(Film) (Prints)

Sodium Thiosulfate ] )

. ., 10 - 20 minutes 10 minutes

("Hypo")

Ammonium

Thiosulfate (Rapid 2 - 5 minutes 1 - 2 minutes

Fixer)

Table 1: General Comparison of Fixing Times

A 1994 patent provides more detailed quantitative data on the effect of replacing ammonium
thiosulfate with sodium thiosulfate in a fixer formulation, demonstrating the impact on fixing
time with varying silver iodide content in the emulsion.
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Molar %

Ammonium Mo_lar % Sodium Silver !odide in Fixing Time
Thiosulfate Thiosulfate Emulsion (%) (seconds)
100 0 2 65

80 20 2 65

* 40 2 65

40 60 2 65

20 80 2 a5

0 100 2 115

100 0 4 a

80 20 4 35

60 40 4 10

40 60 4 35

20 80 4 80

0 100 4 140

100 0 8 140

% 20 8 145

* 40 8 150

40 60 8 145

2 80 8 200

0 100 8 255

Table 2: Fixing Times for Ammonium/Sodium Thiosulfate Mixtures with Varying Silver lodide
Content (Data from US Patent 5,275,923A)

Experimental Protocols for Historical Rapid Fixers
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The following are detailed methodologies for preparing two well-known historical rapid fixer
formulations, Kodak F-7 and a generic rapid fixer created by the in-situ generation of
ammonium thiosulfate.

Kodak F-7 Rapid Hardening Fixer

This formulation was a widely used commercial rapid fixer that included a hardening agent to
protect the delicate emulsion during processing.

Chemicals:

o Water, at 52°C (125°F)

e Sodium Thiosulfate, pentahydrated
e Ammonium Chloride

e Sodium Sulfite, anhydrous

» Acetic Acid, 28% solution

e Boric Acid, crystals

e Potassium Alum, fine granular

o Cold water (below 21°C or 70°F)
Procedure:

 Start with 600 ml of warm water (52°C).

Dissolve 240.0 grams of sodium thiosulfate.

Add and dissolve 50.0 grams of ammonium chloride.

Add and dissolve 15.0 grams of sodium sulfite.

Slowly add 48.0 ml of 28% acetic acid while stirring.
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e Add and dissolve 7.5 grams of boric acid.
e Add and dissolve 15.0 grams of potassium alum.
e Add cold water to make a final volume of 1.0 liter.

Source: Kodak Publication J-1, "Processing Chemicals and Formulas™”

In-Situ Ammonium Thiosulfate Rapid Fixer (e.g., Kodak
F-8 type)

This type of formula relies on the chemical reaction between sodium thiosulfate and ammonium
chloride to generate ammonium thiosulfate within the solution.

Chemicals:

o Water, at 52°C (125°F)

e Sodium Thiosulfate, pentahydrated
e Ammonium Chloride

Procedure:

Start with 750 ml of warm water (52°C).

Dissolve 360 grams of sodium thiosulfate.

Add and dissolve 50 grams of ammonium chloride.

Add cold water to make a final volume of 1.0 liter.

Source: Derived from historical photographic formularies.

The Chemistry of Fixation: A Visual Representation

The process of photographic fixation involves the conversion of insoluble silver halide crystals
(the unexposed and undeveloped parts of the image) into soluble silver-thiosulfate complexes

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1232673?utm_src=pdf-body
https://www.benchchem.com/product/b1232673?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

that can be washed away, leaving the stable silver image.

Photographic Emulsion

Insoluble Silver Halide (AgX)

dissolves in

Fixer Solution Wash Water

oluble Arge 0 0 ale .
Ammonium Thiosulfate ((NH4)2S203) omplexe removed by washin Stable Silver Image
AQ O

Click to download full resolution via product page
Caption: The chemical pathway of photographic fixation.

Experimental Workflow for Determining Fixing Time

A common method for determining the clearing time of a fixer, which is then used to calculate
the total fixing time, involves observing the disappearance of the milky silver halide emulsion.
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Prepare Fixer Solution
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:
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Caption: Workflow for determining photographic fixing time.
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Conclusion

The transition from sodium thiosulfate to ammonium thiosulfate as the primary fixing agent
marked a significant advancement in photographic processing technology. The introduction of
"rapid fixers" streamlined darkroom workflows, enabling faster processing times without
compromising image permanence. This in-depth guide has provided a historical context for this
innovation, presented quantitative data on the superior efficiency of ammonium thiosulfate,
detailed historical experimental protocols for its use, and visualized the fundamental chemical
processes involved. This understanding of the evolution of photographic chemistry offers
valuable insights into the scientific principles that underpin imaging technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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